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Compound of Interest

Compound Name: 5-Bromo-3-isopropyl-1H-indazole

Cat. No.: B596712

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Bromo-3-isopropyl-1H-indazole (CAS No. 1276075-40-1). Adherence to these procedures is
paramount for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromo-3-isopropyl-1H-indazole is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral, Category 4)[1]

Causes skin irritation (Skin corrosion/irritation, Category 2)[1]

Causes eye irritation (Serious eye damage/eye irritation, Category 2B)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation, Category 3)[1]

To mitigate these risks, the following personal protective equipment is mandatory when
handling this compound:
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PPE Category

Item

Specification

Eye Protection

Safety Glasses & Face Shield

Use equipment tested and
approved under appropriate
government standards such as
NIOSH (US) or EN 166 (EU).

[1]

Hand Protection

Chemical-resistant Gloves

Handle with gloves that have
been inspected prior to use.
Use proper glove removal
technique to avoid skin

contact.[1]

Body Protection

Protective Suit

A complete suit protecting
against chemicals is required.
The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.[1]

Respiratory Protection

Respirator

For nuisance exposures, use a
type P95 (US) or type P1 (EU
EN 143) particle respirator.[1]
In case of a spill, an
appropriate respirator is

necessary.[2]

Operational Plan: Safe Handling and Storage

Engineering Controls:

¢ Always handle 5-Bromo-3-isopropyl-1H-indazole within a certified chemical fume hood to

minimize inhalation exposure.[2]

o Ensure appropriate exhaust ventilation is available where dust may be formed.[1]
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e An eyewash station and safety shower must be readily accessible.[2]

Handling Procedures:

Avoid all contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly before breaks and at the end of the workday.[1]

Contaminated gloves should be disposed of in accordance with applicable laws and good
laboratory practices.[1]

Storage:
o Store in a cool, dry, and well-ventilated area.[2]
» Keep containers tightly closed in a dry place.[1][2]

e Recommended storage is at room temperature.[1]

Emergency Procedures
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Emergency First Aid Measures

Move the person into fresh air. If not breathing,
If Inhaled _ o o o
give artificial respiration. Consult a physician.[1]

) Wash off with soap and plenty of water. Consult
In Case of Skin Contact o
a physician.[1]

Rinse cautiously with water for several minutes.
In Case of Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a physician.[1]

Never give anything by mouth to an
If Swallowed unconscious person. Rinse mouth with water.

Consult a physician.[1]

Use water spray, alcohol-resistant foam, dry
) chemical, or carbon dioxide as extinguishing
In Case of Fire _ . _
media. Wear a self-contained breathing

apparatus for firefighting if necessary.[1]

Use personal protective equipment. Avoid dust
formation. Ensure adequate ventilation.
) Evacuate personnel to safe areas. Avoid
Accidental Release ) ) )
breathing dust.[1] For spills, wear an appropriate
respirator, impervious boots, and heavy rubber

gloves.[2]

Disposal Plan

As a halogenated organic compound, 5-Bromo-3-isopropyl-1H-indazole requires disposal as
hazardous waste.

Waste Collection:

o Collect waste material in a designated, properly labeled, and sealed container for hazardous
chemical waste.

o Contaminated materials, such as gloves and weighing paper, should also be disposed of as
hazardous waste.
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Disposal Method:

e The recommended method of disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

+ Contact a licensed professional waste disposal service to dispose of this material.

Experimental Workflow

Safe Handling and Disposal Workflow for 5-Bromo-3-isopropyl-1H-indazole
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Caption: Workflow for the safe handling and disposal of 5-Bromo-3-isopropyl-1H-indazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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